1-Phenyl-5-(trifluoromethyl)-3H-2lambda6,1,3-benzothiadiazole 2,2-dioxide

• IUPAC Name: 1-phenyl-5-(trifluoromethyl)-3H-2λ6,1,3-benzothiadiazole 2,2-dioxide
• InChI: InChI=1S/C13H9F3N2O2S/c14-13(15,16)9-6-7-12-11(8-9)17-21(19,20)18(12)10-4-2-1-3-5-10/h1-8,17H
• InChI Key: IRDBGKQJWQCYLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=C(C=C(C=C3)C(F)(F)F)NS2(=O)=O
• Molecular Formula: C13H9F3N2O2S
• Molecular Weight: 314.28 g/mol

Description

1-Phenyl-5-(trifluoromethyl)-3H-2lambda6,1,3-benzothiadiazole 2,2-dioxide, also known as BTD, is a synthetic compound that has been widely used in scientific research. It belongs to the family of benzothiadiazole derivatives and has been found to exhibit various biological activities.

Scientific Research Applications

Photophysical and Electroluminescent Properties

Research on benzothiadiazole derivatives, such as 1-Phenyl-5-(trifluoromethyl)-3H-2lambda6,1,3-benzothiadiazole 2,2-dioxide, explores their utility in advanced materials science, particularly in creating efficient electroluminescent devices. A study highlighted the development of a three-armed star-shaped single-polymer system with benzothiadiazole units, showcasing its potential in achieving saturated white emission and amplified spontaneous emission, which are crucial for high-efficiency electroluminescent devices and optical amplifiers (Liu et al., 2016).

Synthesis and Chemical Reactions

Another significant application is in synthetic chemistry, where derivatives of benzothiadiazole are prepared through various synthetic routes for potential use in drug discovery and material science. For instance, a method for the one-pot synthesis of 2-trifluoromethyl and 2-difluoromethyl substituted benzo-1,3-diazoles has been demonstrated, highlighting the versatility of benzothiadiazole derivatives in constructing complex molecules with potential pharmacological activities (Ge et al., 2007).

Biological and Antitumor Properties

Benzothiadiazole derivatives have been explored for their biological properties, especially in antitumor applications. A study synthesized mono- and difluorinated 2-(4-amino-3-substituted-phenyl)benzothiazoles and evaluated their cytotoxic activities in vitro, revealing potent antitumor properties against certain human cancer cell lines (Hutchinson et al., 2001).

Sensing and Fluorescence

Benzothiadiazole-based compounds have also found applications in chemical sensing and fluorescence. For example, a benzothiazole-based aggregation-induced emission luminogen was designed and synthesized for highly sensitive physiological pH sensing, demonstrating its utility in detecting pH fluctuations in biosamples and neutral water samples (Li et al., 2018).